Cas no 886502-14-3 (2-Fluoro-6-methylbenzamide)

• Product Name: 2-Fluoro-6-methylbenzamide
• CAS No: 886502-14-3
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 1091323
• PubChem ID: 58906349
• Update Time: 2025-11-02

2-Fluoro-6-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methylbenzamide
• SC5059
• AK145173
• 2-Fluoro-6-methylbenzamide (ACI)
• SB75768
• MFCD06660279
• SCHEMBL4914457
• DS-8068
• DTXSID50730562
• 886502-14-3
• CS-0153617
• AKOS022176973

• MDL： MFCD06660279
• Inchi： 1S/C8H8FNO/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： OUXVHAKOKPMVCJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1F)N

Computed Properties

• Exact Mass: 153.058992041g/mol
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-6-methylbenzamide

2-Fluoro-6-methylbenzamide (CAS No. 886502-14-3): Properties, Applications, and Market Insights

2-Fluoro-6-methylbenzamide (CAS No. 886502-14-3) is a fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research. This specialized chemical features a fluoro-substituted benzene ring with a methyl group at the 6-position and an amide functional group, making it a valuable intermediate for various synthetic applications. The presence of both fluorine and amide moieties contributes to its unique physicochemical properties and biological activity.

The molecular structure of 2-Fluoro-6-methylbenzamide demonstrates interesting characteristics that make it particularly useful in drug discovery. Fluorine atoms are known to enhance metabolic stability and membrane permeability in bioactive molecules, while the amide group provides hydrogen bonding capabilities crucial for target interactions. Current research trends show growing interest in fluorinated benzamide derivatives as potential kinase inhibitors and antimicrobial agents, positioning this compound as a promising candidate for further investigation.

In pharmaceutical applications, 2-Fluoro-6-methylbenzamide CAS 886502-14-3 serves as a key building block for the synthesis of more complex molecules. Its structural features allow for diverse modifications, enabling medicinal chemists to explore structure-activity relationships in drug development programs. Recent publications have highlighted its utility in creating novel central nervous system (CNS) therapeutics, particularly in areas addressing neurodegenerative diseases—a hot topic in current medical research.

The agrochemical industry has also shown interest in fluoro-methyl benzamide compounds like 886502-14-3 for developing new generation crop protection agents. The fluorine substitution pattern in 2-Fluoro-6-methylbenzamide has demonstrated potential in creating compounds with improved pest control efficacy and environmental profiles. This aligns with the growing market demand for sustainable agricultural solutions that maintain effectiveness while reducing ecological impact.

From a synthetic chemistry perspective, 2-Fluoro-6-methylbenzamide offers several advantages. The compound exhibits good solubility in common organic solvents, facilitating various chemical transformations. Its stability under standard laboratory conditions makes it a reliable intermediate for multi-step syntheses. Researchers frequently search for information about fluorinated benzamide synthesis methods and purification techniques for 886502-14-3, reflecting its importance in synthetic workflows.

The global market for fluorinated fine chemicals like 2-Fluoro-6-methylbenzamide has shown consistent growth, driven by increasing pharmaceutical R&D expenditures and the expanding agrochemical sector. Market analysts note particular demand in regions with strong generic drug manufacturing capabilities and innovative agricultural economies. The compound's CAS number 886502-14-3 frequently appears in patent literature and scientific publications, indicating its ongoing relevance in industrial and academic research.

Quality control aspects of 2-Fluoro-6-methylbenzamide production have become a focus area for manufacturers. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy are employed to ensure high purity standards. The compound's characterization data—including melting point, spectral properties, and chromatographic behavior—are commonly requested by researchers evaluating its suitability for specific applications.

Environmental and safety considerations for 886502-14-3 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal use conditions, proper personal protective equipment and ventilation are recommended when working with this compound. These precautions align with the pharmaceutical industry's increasing emphasis on green chemistry principles and workplace safety—topics that frequently trend in professional forums and search queries.

Future research directions for 2-Fluoro-6-methylbenzamide derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation or as components of pharmaceutical cocrystals. The compound's structural versatility continues to attract attention from computational chemists and molecular modelers investigating structure-property relationships in drug design. These applications correspond with frequent search terms related to computer-aided drug design and modern medicinal chemistry approaches.

For researchers and procurement specialists seeking 2-Fluoro-6-methylbenzamide CAS 886502-14-3, understanding supply chain dynamics is crucial. The compound is typically available through specialty chemical suppliers with varying packaging options from milligram to kilogram quantities. Recent market trends show increased interest in custom synthesis services for fluorinated benzamides, reflecting the growing demand for tailored solutions in drug discovery programs.

In conclusion, 2-Fluoro-6-methylbenzamide (886502-14-3) represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovation in pharmaceutical and agrochemical research, while market dynamics indicate sustained interest in this valuable chemical intermediate. As research into fluorinated bioactive compounds advances, this compound is likely to maintain its position as a versatile tool for synthetic chemists and drug developers worldwide.